N-2,1,3-benzothiadiazol-5-yl-N'-(2-furylmethyl)thiourea

• IUPAC Name: 1-(2,1,3-benzothiadiazol-5-yl)-3-(furan-2-ylmethyl)thiourea
• InChI: InChI=1S/C12H10N4OS2/c18-12(13-7-9-2-1-5-17-9)14-8-3-4-10-11(6-8)16-19-15-10/h1-6H,7H2,(H2,13,14,18)
• InChI Key: MBHFQXJXDFXSDF-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=S)NC2=CC3=NSN=C3C=C2
• Molecular Formula: C12H10N4OS2
• Molecular Weight: 290.4 g/mol

Description

Benzothiadiazole and thiourea derivatives are significant in organic chemistry due to their diverse chemical reactions and broad applications in developing pharmaceuticals, materials science, and as ligands in coordination chemistry. These compounds are known for their interesting photophysical properties and biological activities.

Synthesis Analysis

The synthesis of benzothiadiazole derivatives often involves cyclization of thioureas under oxidative conditions. For instance, Iwakura and Kurita (1970) demonstrated the oxidative cyclization of N′-alkyl and N-phenyl substituted thioureas to benzothiazole derivatives using thionyl chloride, highlighting the efficiency of such transformations (Iwakura & Kurita, 1970).

Molecular Structure Analysis

Quantum chemical modeling, such as the work by Sheikhi and Shahab (2017), provides insights into the molecular structure of benzothiadiazole-thiourea compounds. Their study, utilizing Density Functional Theory (DFT), predicts molecular geometries, NMR properties, and the electronic structure, offering a comprehensive understanding of the molecular behavior of these compounds (Sheikhi & Shahab, 2017).

Chemical Reactions and Properties

The chemical reactivity of benzothiadiazole-thiourea derivatives includes their participation in cyclization reactions to form various heterocyclic compounds, highlighting their versatility in organic synthesis. For example, Harris (1972) explored the oxidation of N-(2-pyridyl)thioureas to yield thiadiazolo[2,3-a]pyridinium salts, showcasing the potential for creating diverse heterocyclic structures from thiourea precursors (Harris, 1972).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a photoluminescent compound, its mechanism of action would involve the absorption and emission of light.

Safety and Hazards

As with any chemical compound, appropriate safety precautions should be taken when handling this compound. This includes wearing appropriate personal protective equipment and ensuring adequate ventilation.

Future Directions

The potential applications of this compound would likely depend on its photoluminescent properties. It could potentially be used in the development of new organic light-emitting diodes, solar cells, liquid crystals, dyes, and photovoltaic cells.